N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide

• IUPAC Name: N-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-3-iodobenzamide
• InChI: InChI=1S/C16H11ClIN3O2/c17-12-6-4-10(5-7-12)15-20-14(23-21-15)9-19-16(22)11-2-1-3-13(18)8-11/h1-8H,9H2,(H,19,22)
• InChI Key: JWQQXPSXLPMUOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)I)C(=O)NCC2=NC(=NO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H11ClIN3O2
• Molecular Weight: 439.63 g/mol

Description

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide, also known as CMIO, is a chemical compound that has been extensively studied for its potential applications in scientific research. CMIO has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The mechanism of action of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide involves the oxidation of the oxadiazole moiety by ROS, leading to the formation of a highly fluorescent compound. This fluorescence can be visualized using fluorescence microscopy or spectroscopy, allowing for the detection and quantification of ROS in cells and tissues.
Biochemical and physiological effects:
N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide has been shown to have a wide range of biochemical and physiological effects. In addition to its role as a fluorescent probe for ROS detection, N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide has also been shown to inhibit the activity of protein tyrosine phosphatases (PTPs). PTPs are enzymes that play a key role in regulating cellular signaling pathways and are often dysregulated in cancer and other diseases. N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide has been shown to selectively inhibit the activity of certain PTPs, making it a potential therapeutic agent for the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide is its high selectivity and sensitivity for ROS detection. N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide has been shown to detect ROS at concentrations as low as 10 nM, making it a valuable tool for studying oxidative stress in cells and tissues. However, one of the main limitations of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide is its relatively short half-life in cells, which can limit its usefulness for long-term studies.

Future Directions

There are many potential future directions for research on N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide. One area of interest is the development of new fluorescent probes based on the N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide scaffold for the detection of other biomolecules such as reactive nitrogen species (RNS) and reactive sulfur species (RSS). Another area of interest is the development of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide-based therapeutics for the treatment of cancer and other diseases. Finally, there is also potential for the use of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide in the development of diagnostic tools for the early detection of disease.

Scientific Research Applications

N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide has been extensively used in scientific research as a fluorescent probe for studying various biological processes. One of the most common applications of N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide is in the detection of reactive oxygen species (ROS) in cells. ROS are highly reactive molecules that can cause cellular damage and have been implicated in various diseases such as cancer, Alzheimer's, and Parkinson's. N-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-3-iodobenzamide has been shown to selectively detect ROS in cells and tissues, making it a valuable tool for studying the role of ROS in disease progression.